Cas no 2171864-37-0 (3-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 3-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2171864-37-0
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 6280263
• PubChem ID: 165550351
• Update Time: 2025-10-13

3-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• EN300-1483429
• 2171864-37-0
• 3-bromo-2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid

• Inchi： 1S/C27H23BrN2O5/c28-22-12-5-11-20(24(31)32)23(22)29-25(33)27(13-6-14-27)30-26(34)35-15-21-18-9-3-1-7-16(18)17-8-2-4-10-19(17)21/h1-5,7-12,21H,6,13-15H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： BAHYJEYDIDJJFL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=C1NC(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

3-Bromo-2-(1-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2171864-37-0, known as 3-bromo-2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid, is a complex organic molecule with significant potential in the fields of drug discovery and materials science. This compound is characterized by its unique structure, which combines a bromo group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a cyclobutane ring within its framework. The integration of these functional groups makes it a versatile molecule for various applications.

The synthesis of this compound involves a multi-step process that typically includes the installation of the Fmoc group, bromination, and cyclization reactions. The Fmoc group, which is widely used in peptide synthesis as a protecting group for amino acids, plays a crucial role in stabilizing the molecule during its formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing the overall cost and improving yield.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of the bromo group allows for further functionalization, enabling chemists to explore its utility in creating bioactive molecules with specific pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways, making them valuable candidates for therapeutic interventions.

In addition to its pharmaceutical applications, this compound has also garnered interest in materials science due to its rigid cyclobutane ring structure. The cyclobutane moiety contributes to the molecule's mechanical stability and could be exploited in the design of advanced materials with tailored mechanical properties. Recent research has highlighted the potential of such molecules in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for their use in sensors and adaptive devices.

From a structural standpoint, the molecule's complexity presents both challenges and opportunities for researchers. The presence of multiple stereogenic centers necessitates careful control during synthesis to ensure high enantiomeric purity. However, this complexity also offers a wealth of possibilities for exploring stereochemical effects on biological activity and material properties.

Recent studies have also focused on understanding the photophysical properties of this compound. The integration of the Fmoc group introduces fluorescent characteristics, which could be harnessed for imaging applications in biotechnology and diagnostics. Researchers have demonstrated that derivatives of this compound exhibit strong fluorescence under specific conditions, making them suitable candidates for use as fluorescent probes in cellular imaging.

In conclusion, 3-bromo-2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in drug discovery, materials science, and biotechnology. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations across these fields.